5-p-Tolylthiophene-2-carbohydrazide

• IUPAC Name: 5-(4-methylphenyl)thiophene-2-carbohydrazide
• InChI: InChI=1S/C12H12N2OS/c1-8-2-4-9(5-3-8)10-6-7-11(16-10)12(15)14-13/h2-7H,13H2,1H3,(H,14,15)
• InChI Key: ZSMSIPUQBPJUPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(S2)C(=O)NN
• Molecular Formula: C12H12N2OS
• DSSTOX Substance ID: DTXSID60488961
• Molecular Weight: 232.30 g/mol
• CAS RN: 62403-12-7

Description

5-p-Tolylthiophene-2-carbohydrazide is a chemical compound with the linear formula C12H12N2OS. It is provided to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES string CC1=CC=C (C (S2)=CC=C2C (NN)=O)C=C1. The InChI representation is 1S/C12H12N2OS/c1-8-2-4-9 (5-3-8)10-6-7-11 (16-10)12 (15)14-13/h2-7H,13H2,1H3, (H,14,15).

Physical And Chemical Properties Analysis

This compound is a solid compound. Its molecular weight is 232.3. More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the available data.

Scientific Research Applications

5-p-Tolylthiophene-2-carbohydrazide has been studied for its potential applications in scientific research. It has been found to be a useful reagent for the synthesis of various compounds, including pharmaceuticals, pesticides, and dyes. Additionally, this compound has been used in the synthesis of polymers and other materials for use in biotechnology and nanotechnology. Furthermore, this compound has been studied for its potential applications in the fields of biochemistry and physiology.

Mechanism of Action

The mechanism of action of 5-p-Tolylthiophene-2-carbohydrazide is not yet fully understood. However, it is believed that the compound binds to metal ions, which can then be used to catalyze various biochemical reactions. Additionally, this compound has been found to interact with certain enzymes, which can affect the activity of the enzyme and its substrate.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, as well as to reduce inflammation. Additionally, this compound has been found to have anti-cancer properties, as well as to be an antioxidant.

Advantages and Limitations for Lab Experiments

The advantages of using 5-p-Tolylthiophene-2-carbohydrazide in lab experiments include its high solubility in both aqueous and organic solvents, its strong affinity for metal ions, and its wide range of biological activities. Additionally, this compound is relatively easy to synthesize and is cost-effective. However, there are some limitations to using this compound in lab experiments. For example, the compound is sensitive to light and heat, and it can be difficult to separate from its isomer.

Future Directions

The potential future directions for 5-p-Tolylthiophene-2-carbohydrazide research include the development of new methods for its synthesis, the exploration of its potential therapeutic applications, and the study of its mechanism of action. Additionally, further research on the biochemical and physiological effects of this compound could be conducted, as well as research into its potential applications in the fields of biotechnology and nanotechnology. Finally, the development of new methods for the separation of this compound from its isomer could be explored.

Synthesis Methods

5-p-Tolylthiophene-2-carbohydrazide can be synthesized through a variety of methods. The most common method involves the reaction of p-toluenesulfonyl chloride with thiophene-2-carbohydrazide in the presence of a base. This reaction produces a mixture of this compound and its isomer, 5-toluenesulfonylthiophene-2-carbohydrazide (5-TSC). The mixture can be separated by chromatography or distillation. Other methods of synthesis include the reaction of thiophene-2-carbohydrazide with p-toluenesulfonamide, as well as the reaction of p-toluenesulfonyl chloride with thiophene-2-carbohydrazide in the presence of a catalyst.

Safety and Hazards

The compound is classified as having Aquatic Acute 1, Aquatic Chronic 1, Eye Irrit. 2, Skin Irrit. 2, and Skin Sens. 1 hazards. The precautionary statements include P273, P280, P302 + P352, and P305 + P351 + P338. It’s important to handle this compound with care, following all safety protocols.